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Compound of Interest

Compound Name: Salipurpin

Cat. No.: B15590892 Get Quote

FOR IMMEDIATE RELEASE

This technical guide provides a comprehensive overview of Salipurposide, a flavanone

glycoside, for researchers, scientists, and drug development professionals. This document

summarizes its chemical identifiers, and while direct experimental data on Salipurposide is

limited, this guide also explores the known biological activities and mechanisms of its structural

isomer, Isosalipurposide, to provide valuable insights for future research.

Chemical Identifiers and Properties
Salipurposide is a naturally occurring flavanone glycoside. Its chemical identity is established

by a unique CAS number and a range of other standard chemical identifiers.
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Identifier Value Reference

CAS Number 529-41-9 [1]

Molecular Formula C21H22O10 [1]

Molecular Weight 434.4 g/mol [1]

IUPAC Name

(2S)-5-(β-D-

glucopyranosyloxy)-7-hydroxy-

2-(4-hydroxyphenyl)-2,3-

dihydro-4H-1-benzopyran-4-

one

[1]

InChI

InChI=1S/C21H22O10/c22-8-

16-18(26)19(27)20(28)21(31-

16)30-15-6-11(24)5-14-

17(15)12(25)7-13(29-14)9-1-3-

10(23)4-2-9/h1-6,13,16,18-

24,26-28H,7-

8H2/t13-,16+,18+,19-,20+,21+/

m0/s1

[1]

InChIKey
MFQIWHVVFBCURA-

ITSUVCJSSA-N
[1]

Canonical SMILES

C1--INVALID-LINK--

CO)O)O)O">C@HC4=CC=C(

C=C4)O

[1]

Synonyms
Helichrysin A, Naringenin-5-O-

glucoside
[1]

Biological Activity and Potential Therapeutic
Relevance
While direct experimental studies on the biological activity of Salipurposide are not extensively

available in current literature, significant research has been conducted on its structural isomer,

Isosalipurposide. Given the close structural similarity, the biological activities of
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Isosalipurposide may provide valuable insights into the potential therapeutic effects of

Salipurposide.

Isosalipurposide, a chalcone, has demonstrated notable cytoprotective, antioxidant, analgesic,

and anti-inflammatory properties. These effects are primarily attributed to its ability to modulate

key signaling pathways involved in cellular stress and inflammation.

Antioxidant and Cytoprotective Effects of
Isosalipurposide
Research has shown that Isosalipurposide exerts a cytoprotective effect against oxidative injury

through the activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway.

Mechanism of Action: Isosalipurposide promotes the nuclear translocation of Nrf2. This

transcription factor then binds to the antioxidant response element (ARE) in the promoter

region of several antioxidant genes, leading to their upregulation.

Downstream Effects: This activation results in increased expression of heme oxygenase-1

(HO-1) and glutamate-cysteine ligase (GCL), leading to elevated intracellular levels of

glutathione (GSH), a key antioxidant.

Experimental Evidence: Studies have shown that pretreatment of cells with Isosalipurposide

protects them from reactive oxygen species (ROS) production, glutathione depletion, and

subsequent apoptotic cell death induced by oxidative stressors.

Anti-Inflammatory and Analgesic Potential of
Isosalipurposide
Isosalipurposide has also been reported to possess analgesic and anti-inflammatory

properties, suggesting its potential as a therapeutic agent for inflammatory conditions. While

the precise mechanisms are still under investigation, the anti-inflammatory effects of flavonoids

are often linked to the inhibition of pro-inflammatory enzymes and signaling pathways such as

NF-κB.

Signaling Pathways
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Based on the research on its isomer, Isosalipurposide, the primary signaling pathway

modulated is the Nrf2-ARE pathway.

Isosalipurposide Nrf2-Keap1 ComplexInduces dissociation Nrf2 (nuclear translocation) Antioxidant Response
Element (ARE)

Binds to
Increased Expression of

Antioxidant Genes
(e.g., HO-1, GCL)

Cytoprotection against
Oxidative Stress

Click to download full resolution via product page

Caption: Nrf2 signaling pathway activated by Isosalipurposide.

Experimental Protocols
Detailed experimental protocols for investigating the biological activities of flavonoid glycosides

like Salipurposide and Isosalipurposide typically involve a combination of in vitro cellular assays

and analytical techniques.

Cell Culture and Treatment
Cell Lines: Human liver cancer cells (HepG2) are commonly used to study hepatoprotective

and antioxidant effects.

Reagents: Isosalipurposide (or Salipurposide), cell culture media (e.g., DMEM), fetal bovine

serum (FBS), antibiotics, and an inducing agent for oxidative stress (e.g., tert-butyl

hydroperoxide).

Procedure: Cells are cultured to a desired confluency and then pre-treated with varying

concentrations of the test compound for a specific duration before being exposed to the

oxidative stressor.

Western Blot Analysis for Protein Expression
Objective: To quantify the expression levels of key proteins in a signaling pathway (e.g., Nrf2,

HO-1).

Methodology:

Cell lysis to extract total protein.
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Protein quantification using a BCA or Bradford assay.

Separation of proteins by size using SDS-PAGE.

Transfer of proteins to a PVDF membrane.

Incubation with primary antibodies specific to the target proteins.

Incubation with secondary antibodies conjugated to an enzyme (e.g., HRP).

Detection of protein bands using a chemiluminescent substrate and imaging system.

Quantitative Real-Time PCR (qRT-PCR) for Gene
Expression

Objective: To measure the mRNA levels of target genes.

Methodology:

RNA extraction from treated cells.

Reverse transcription of RNA to cDNA.

Amplification of cDNA using gene-specific primers and a fluorescent dye (e.g., SYBR

Green) in a real-time PCR instrument.

Analysis of amplification data to determine relative gene expression levels, often

normalized to a housekeeping gene.

Antioxidant Capacity Assays
DPPH Radical Scavenging Assay: Measures the ability of the compound to donate an

electron or hydrogen to the stable DPPH radical, causing a color change that can be

measured spectrophotometrically.

Intracellular ROS Measurement: Utilizes fluorescent probes like DCFH-DA that become

fluorescent in the presence of ROS. The fluorescence intensity, measured by flow cytometry

or a fluorescence plate reader, corresponds to the level of intracellular ROS.
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Conclusion and Future Directions
Salipurposide represents a promising natural product for further investigation. While current

research has focused more on its isomer, Isosalipurposide, the shared flavanone backbone

suggests that Salipurposide may possess similar antioxidant and anti-inflammatory properties.

Future research should focus on direct experimental validation of Salipurposide's biological

activities, elucidation of its specific mechanisms of action, and assessment of its

pharmacokinetic and toxicological profiles. Such studies are essential to unlock the full

therapeutic potential of this compound in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15590892?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/26028482/
https://pubmed.ncbi.nlm.nih.gov/26028482/
https://www.benchchem.com/product/b15590892#salipurposide-cas-number-and-identifiers
https://www.benchchem.com/product/b15590892#salipurposide-cas-number-and-identifiers
https://www.benchchem.com/product/b15590892#salipurposide-cas-number-and-identifiers
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15590892?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15590892?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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